Cas no 180863-32-5 (2-Morpholineacetic acid, 5,5-dimethyl-, ethyl ester)

• Product Name: 2-Morpholineacetic acid, 5,5-dimethyl-, ethyl ester
• CAS No: 180863-32-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD24597778
• CID: 5324363
• PubChem ID: 15411624
• Update Time: 2025-10-24

2-Morpholineacetic acid, 5,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Morpholineacetic acid, 5,5-dimethyl-, ethyl ester

• MDL： MFCD24597778
• Inchi： 1S/C10H19NO3/c1-4-13-9(12)5-8-6-11-10(2,3)7-14-8/h8,11H,4-7H2,1-3H3
• InChI Key： AOPJZDKWSMEZBK-UHFFFAOYSA-N
• SMILES： N1C(C)(C)COC(CC(OCC)=O)C1

Additional information on 2-Morpholineacetic acid, 5,5-dimethyl-, ethyl ester

2-Morpholineacetic Acid, 5,5-Dimethyl-, Ethyl Ester: A Comprehensive Overview

The compound 2-Morpholineacetic Acid, 5,5-Dimethyl-, Ethyl Ester (CAS No. 180863-32-5) is a versatile organic molecule with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is a derivative of morpholine, a heterocyclic amine, and its structure incorporates a dimethyl substitution at the 5-position of the morpholine ring. The ethyl ester group further enhances its chemical reactivity and functional versatility. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of herbicides and fungicides.

Morpholine, a key structural component of this compound, has been extensively studied for its role in stabilizing and enhancing the bioavailability of active pharmaceutical ingredients (APIs). The dimethyl substitution at the 5-position introduces steric hindrance, which can influence the compound's pharmacokinetic properties. This modification is particularly useful in designing drugs with improved solubility and absorption profiles. For instance, researchers have demonstrated that dimethyl-substituted morpholines exhibit enhanced stability under physiological conditions, making them ideal candidates for drug delivery systems.

The ethyl ester group in 2-Morpholineacetic Acid, 5,5-Dimethyl-, Ethyl Ester plays a crucial role in modulating the compound's reactivity. Ester groups are commonly used in organic synthesis to facilitate nucleophilic substitutions or to serve as protecting groups for carboxylic acids. Recent advancements in green chemistry have explored the use of this compound as an eco-friendly alternative to traditional reagents. Its ability to participate in catalytic cycles without generating harmful byproducts aligns with current sustainability goals in the chemical industry.

From an agricultural perspective, 2-Morpholineacetic Acid, 5,5-Dimethyl-, Ethyl Ester has shown promise as a precursor for herbicides. Its ability to inhibit specific enzymes involved in plant growth regulation has been validated through field trials. Studies published in leading agricultural journals highlight its efficacy in controlling invasive plant species without adversely affecting crop yields. This application underscores the compound's potential to contribute to sustainable farming practices.

Recent research has also focused on the environmental impact of Ethyl Esters derived from morpholine derivatives. Scientists have investigated their biodegradation pathways and found that under aerobic conditions, these compounds undergo rapid mineralization, reducing their ecological footprint. This finding is particularly relevant for industries seeking to comply with stringent environmental regulations.

In conclusion, 2-Morpholineacetic Acid, 5,5-Dimethyl-, Ethyl Ester (CAS No. 180863-32-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and green chemistry. Its unique structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing sustainable chemical solutions is expected to grow significantly.